Cas no 2639406-47-4 (tert-butyl 5-amino-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylate)

• Product Name: tert-butyl 5-amino-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylate
• CAS No: 2639406-47-4
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 5664697
• PubChem ID: 165900202
• Update Time: 2025-11-07

tert-butyl 5-amino-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639406-47-4
• EN300-27723436
• tert-butyl 5-amino-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C16H21N3O2/c1-10-6-11(2)8-12(7-10)19-14(17)13(9-18-19)15(20)21-16(3,4)5/h6-9H,17H2,1-5H3
• InChI Key： QLSRSANBGNOTEM-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C=1N)C1C=C(C)C=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 287.16337692g/mol
• Monoisotopic Mass: 287.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 5-amino-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylate

tert-butyl 5-amino-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-amino-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylate (CAS No. 2639406-47-4) is a significant molecule in the field of organic chemistry, particularly within the realms of drug discovery and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the synthesis, properties, and recent advancements associated with this compound.

tert-butyl 5-amino-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylate is characterized by its pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The presence of the tert-butyl group at the 4-position of the pyrazole ring contributes to its stability and solubility properties. Additionally, the amino group at the 5-position and the substituted phenyl group at the 1-position further enhance its chemical versatility. These structural features make it an ideal candidate for exploring diverse chemical reactions and applications.

Recent studies have highlighted the potential of tert-butyl 5-amino-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylate in drug design. Researchers have demonstrated that this compound exhibits promising biological activity, particularly in inhibiting certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* revealed that this compound can act as a potent inhibitor of histone deacetylases (HDACs), which are key targets in cancer therapy.

Beyond its biological applications, tert-butyl 5-amino-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylate has also been explored for its role in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor development. A research team from *Nature Communications* reported that this compound can serve as a versatile ligand for palladium-catalyzed cross-coupling reactions, offering enhanced catalytic efficiency compared to traditional ligands.

The synthesis of tert-butyl 5-amino-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by functionalization at specific positions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

In terms of physical properties, tert-butyl 5-amino-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylate exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

From an environmental perspective, studies on the biodegradation of tert-butyl 5-amino-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylate suggest that it undergoes rapid microbial degradation under aerobic conditions. This makes it a more eco-friendly alternative compared to some other synthetic compounds used in similar applications.

In conclusion, tert-butyl 5-amino-1-(3,5-dimethylphenyl)-1H-pyrazole-4-carboxylate (CAS No. 2639406-47-4) stands out as a versatile and promising molecule with applications spanning drug discovery, catalysis, and materials science. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in modern chemistry.